![molecular formula C13H18N2O2 B7509643 (2,6-Dimethylmorpholin-4-yl)-(6-methylpyridin-2-yl)methanone](/img/structure/B7509643.png)
(2,6-Dimethylmorpholin-4-yl)-(6-methylpyridin-2-yl)methanone
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Overview
Description
(2,6-Dimethylmorpholin-4-yl)-(6-methylpyridin-2-yl)methanone, also known as DMMP, is a chemical compound that has been widely used in scientific research for various purposes. DMMP is a potent inhibitor of acetylcholinesterase, an enzyme that plays a crucial role in the functioning of the nervous system.
Mechanism of Action
(2,6-Dimethylmorpholin-4-yl)-(6-methylpyridin-2-yl)methanone acts as a potent inhibitor of acetylcholinesterase, an enzyme that plays a crucial role in the functioning of the nervous system. Acetylcholinesterase is responsible for the breakdown of acetylcholine, a neurotransmitter that is involved in various physiological processes, including muscle contraction, cognition, and memory. By inhibiting acetylcholinesterase, this compound leads to an accumulation of acetylcholine in the synaptic cleft, resulting in overstimulation of the nervous system.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of acetylcholinesterase activity, the accumulation of acetylcholine in the synaptic cleft, and the overstimulation of the nervous system. This compound has also been shown to induce oxidative stress and inflammation in various tissues, including the brain, liver, and kidney.
Advantages and Limitations for Lab Experiments
(2,6-Dimethylmorpholin-4-yl)-(6-methylpyridin-2-yl)methanone has several advantages for lab experiments, including its high potency as an acetylcholinesterase inhibitor, its ability to cross the blood-brain barrier, and its stability in aqueous solutions. However, this compound also has several limitations, including its potential toxicity to experimental animals and its limited solubility in organic solvents.
Future Directions
There are several future directions for the use of (2,6-Dimethylmorpholin-4-yl)-(6-methylpyridin-2-yl)methanone in scientific research, including the development of new drugs for the treatment of Alzheimer's disease, the investigation of the role of acetylcholine in the nervous system, and the development of new diagnostic tools for the detection of nerve agents and pesticides. Additionally, the use of this compound in combination with other compounds may provide new insights into the mechanisms of acetylcholinesterase inhibition and the treatment of neurological disorders.
Synthesis Methods
(2,6-Dimethylmorpholin-4-yl)-(6-methylpyridin-2-yl)methanone can be synthesized using various methods, including the reaction of 2,6-dimethylmorpholine with 6-methylpyridine-2-carboxylic acid chloride in the presence of a base such as triethylamine. The resulting product can then be purified using column chromatography to obtain pure this compound.
Scientific Research Applications
(2,6-Dimethylmorpholin-4-yl)-(6-methylpyridin-2-yl)methanone has been widely used in scientific research for various purposes, including the study of acetylcholinesterase inhibition, the development of new drugs for the treatment of Alzheimer's disease, and the investigation of the role of acetylcholine in the nervous system. This compound has also been used as a tool for the detection of nerve agents and pesticides.
Properties
IUPAC Name |
(2,6-dimethylmorpholin-4-yl)-(6-methylpyridin-2-yl)methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O2/c1-9-5-4-6-12(14-9)13(16)15-7-10(2)17-11(3)8-15/h4-6,10-11H,7-8H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NYNBILORUCUOGJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CC(O1)C)C(=O)C2=CC=CC(=N2)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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